Cas no 898788-44-8 (3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898788-44-8
• MF: C₂₀H₂₁N₃O
• MW: 319.400244474411
• MDL: MFCD03842297
• CID: 877970
• PubChem ID: 24725018
• Update Time: 2025-05-26

3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[3-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzonitrile
• 3-CYANO-3'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 3-CYANO-3'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• MFCD03842297
• AKOS016020386
• 3-{3-[(4-Methylpiperazin-1-yl)methyl]benzoyl}benzonitrile
• 3-cyano-3'-(4-methylpiperazinomethyl)benzophenone
• DTXSID80643414
• 898788-44-8
• 3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03842297
• Inchi： 1S/C20H21N3O/c1-22-8-10-23(11-9-22)15-17-5-3-7-19(13-17)20(24)18-6-2-4-16(12-18)14-21/h2-7,12-13H,8-11,15H2,1H3
• InChI Key： MBBDEYSQGHUTQW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)C1=CC=CC(=C1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 319.16800
• Monoisotopic Mass: 319.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.34000
• LogP: 2.41248

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone

Professional Introduction to 3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898788-44-8)

3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone, with the CAS number 898788-44-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyano group and a 4-methylpiperazine moiety makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The< strong>benzophenone core of this molecule contributes to its stability and reactivity, making it a valuable building block in organic synthesis. The cyano group, on the other hand, introduces a polar character that can enhance interactions with biological targets. These features have led to extensive research into its derivatives and analogs, particularly in the quest for novel therapeutic agents.

In recent years, there has been growing interest in the development of drugs targeting neurological disorders. The< strong>4-methylpiperazine group in 3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone is particularly noteworthy, as it is known to exhibit pharmacological properties that are relevant to central nervous system (CNS) activity. This has prompted researchers to explore its potential as a lead compound for medications aimed at treating conditions such as depression, anxiety, and epilepsy.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases. The< strong>cyano and< strong>piperazine functional groups in 3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone provide a scaffold that can be modified to target specific kinase domains. This has led to several studies investigating its derivatives as potential treatments for cancer and inflammatory diseases.

The structural flexibility of 3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone also makes it an attractive candidate for drug design. By modifying various substituents on the benzophenone ring and the piperazine moiety, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This approach has resulted in several promising candidates that are currently undergoing preclinical evaluation.

Recent advances in computational chemistry have further enhanced the understanding of how 3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and selectivity, which are critical factors in drug development. These computational techniques have been instrumental in guiding the synthesis of more effective derivatives with improved therapeutic profiles.

The compound's potential extends beyond CNS disorders and kinase inhibition. Researchers have also explored its applications in antimicrobial and anti-inflammatory therapies. The unique combination of functional groups in 3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone allows for the development of molecules that can disrupt bacterial cell walls or inhibit inflammatory pathways. This has opened up new avenues for treating infections and chronic inflammatory conditions.

In conclusion, 3-Cyano-3'-(4-methylpiperazinomethyl) benzophenone (CAS No. 898788-44-8) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and derivatives, this compound is poised to play a crucial role in the development of next-generation medications.